5-(4-Chloro-2-fluorophenyl)pyridin-2-amine
Overview
Description
Scientific Research Applications
Anticancer Activity Exploration
Research has explored the anticancer potential of novel amine derivatives related to 5-(4-Chloro-2-fluorophenyl)pyridin-2-amine. A study synthesized amine derivatives of 5-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)-pyridine and screened them for in vitro anticancer activity against human cancer cell lines, including HeLa, Caco-2, and HepG2. Compounds exhibited significant cytotoxicity, with some derivatives showing higher potency against specific cell lines compared to standard treatments like 5-fluorouracil (5-FU) (Vinayak, Sudha, & Lalita, 2017).
Fluorophores for Two-Photon Absorption
The development of π-conjugated dendritic fluorophores containing styrylpyridyl moieties demonstrates the utility of related compounds in two-photon absorption applications. New chromophores synthesized for this purpose showed promising two-photon absorption cross-sections and fluorescence properties, suggesting their potential for two-photon photopolymerization and other advanced optical applications (Yan et al., 2007).
Potential Kinase Inhibitors
In the search for novel kinase inhibitors, the facile and regioselective synthesis of 2,4-disubstituted-5-fluoropyrimidines, sharing a core structural resemblance to this compound, was pursued. These compounds, which are analogs of biologically active molecules like 5-fluorouracil, underscore the relevance of fluoropyrimidines in designing anticancer agents (Wada et al., 2012).
Selective Amination Catalysts
Research into selective amination processes has highlighted the efficiency of palladium-Xantphos complexes in catalyzing the amination of compounds such as 5-bromo-2-chloropyridine, yielding products with excellent chemoselectivity. This underscores the potential of this compound and related compounds in synthetic chemistry applications (Ji, Li, & Bunnelle, 2003).
Fluorination Techniques
Advancements in fluorination techniques have been demonstrated by the microwave-assisted fluorination of 2-acylpyrroles, leading to compounds like fluorohymenidin. This research highlights the potential of incorporating fluorine into complex molecules, suggesting avenues for the synthesis and modification of fluorinated compounds including this compound derivatives (Troegel & Lindel, 2012).
properties
IUPAC Name |
5-(4-chloro-2-fluorophenyl)pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClFN2/c12-8-2-3-9(10(13)5-8)7-1-4-11(14)15-6-7/h1-6H,(H2,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALYDCDBBIRVRNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)F)C2=CN=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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